Ro 63-1908

• Molecular Formula: C21H28ClNO3
• Molecular Weight: 377.9 g/mol
• InChI: InChI=1S/C21H27NO3.ClH/c1-17-2-4-18(5-3-17)16-21(24)10-12-22(13-11-21)14-15-25-20-8-6-19(23)7-9-20;/h2-9,23-24H,10-16H2,1H3;1H
• InChIKey: WFFZHKKSIDENAJ-UHFFFAOYSA-N

Ro 63-1908: A Highly Selective NR2B NMDA Receptor Antagonist for Neuroscience Research

Ro 63-1908 (1-[2-(4-hydroxy-phenoxy)-ethyl]-4-(4-methyl-benzyl)-piperidin-4-ol) is a high-affinity, subtype-selective N-methyl-D-aspartate (NMDA) receptor antagonist developed by F. Hoffmann-La Roche Ltd [1]. It potently and selectively blocks NMDA receptors containing the NR2B (GluN2B) subunit with nanomolar affinity while exhibiting minimal activity at NR2A-containing receptors, demonstrating over 20,000-fold selectivity in recombinant systems [2]. Unlike earlier-generation NR2B antagonists such as ifenprodil and eliprodil, Ro 63-1908 lacks significant off-target affinity for α1-adrenergic receptors, offering a cleaner pharmacological tool for dissecting NR2B-mediated physiology and pathology [3].

Subtype-selective NR2B antagonist with reported over 20,000-fold selectivity over NR2A in recombinant systems

Approximately 1000-fold selectivity over α1-adrenergic receptors, minimizing off-target activity

Suitable for NR2B target validation, behavioral pharmacology, and neuroprotection research requiring clean pharmacological tools

• [1] Gill R, Alanine A, Bourson A, Buttelmann B, Fischer G, Heitz MP, Kew JN, Levet-Trafit B, Lorez HP, Malherbe P, Miss MT, Mutel V, Pinard E, Roever S, Schmitt M, Trube G, Wybrecht R, Wyler R, Kemp JA. Pharmacological characterization of Ro 63-1908 (1-[2-(4-hydroxy-phenoxy)-ethyl]-4-(4-methyl-benzyl)-piperidin-4-ol), a novel subtype-selective N-methyl-D-aspartate antagonist. J Pharmacol Exp Ther. 2002 Sep;302(3):940-8. View Source
• [2] Gill R, Alanine A, Bourson A, Buttelmann B, Fischer G, Heitz MP, Kew JN, Levet-Trafit B, Lorez HP, Malherbe P, Miss MT, Mutel V, Pinard E, Roever S, Schmitt M, Trube G, Wybrecht R, Wyler R, Kemp JA. Pharmacological characterization of Ro 63-1908 (1-[2-(4-hydroxy-phenoxy)-ethyl]-4-(4-methyl-benzyl)-piperidin-4-ol), a novel subtype-selective N-methyl-D-aspartate antagonist. J Pharmacol Exp Ther. 2002 Sep;302(3):940-8. View Source
• [3] Higgins GA, Ballard TM, Enderlin M, Haman M, Kemp JA. Evaluation of the NR2B-selective NMDA receptor antagonist Ro 63-1908 on rodent behaviour: evidence for an involvement of NR2B NMDA receptors in response inhibition. Neuropharmacology. 2003 Mar;44(3):324-41. View Source

Why Ro 63-1908 Cannot Be Replaced by Generic NR2B or Pan-NMDA Antagonists in Research

Substituting Ro 63-1908 with seemingly similar NR2B antagonists (e.g., ifenprodil, eliprodil) or broad-spectrum NMDA channel blockers (e.g., dizocilpine/MK-801) introduces significant confounding variables. Earlier NR2B antagonists like ifenprodil and eliprodil possess substantial off-target activity at α1-adrenergic receptors, serotonin receptors, and sigma sites, whereas Ro 63-1908 demonstrates approximately 1000-fold selectivity over α1-adrenergic receptors, enabling cleaner interpretation of NR2B-specific effects [1]. Furthermore, pan-NMDA antagonists such as dizocilpine produce pronounced PCP-like stereotypy and hyperlocomotion that are largely absent with Ro 63-1908 in wild-type animals, reflecting fundamentally different behavioral and safety profiles [2]. Even among more selective NR2B antagonists, critical differences in behavioral pharmacology exist: Ro 63-1908 increases response speed and improves attention under high-demand conditions, whereas ifenprodil slows responding and increases omissions, and traxoprodil exhibits divergent effects on motor impulsivity measures [3]. Generic substitution therefore risks both mechanistic misinterpretation and loss of specific, quantifiable experimental outcomes.

!

Earlier NR2B antagonists (ifenprodil, eliprodil) exhibit significant α1-adrenergic and serotonin receptor binding, which may shift interpretation away from NR2B-specific effects.

!

Pan-NMDA blockers (e.g., dizocilpine) produce pronounced PCP-like stereotypy and hyperlocomotion; such confounding motor effects are largely absent with Ro 63-1908 in wild-type animals.

!

Even among NR2B-selective tools, behavioral profiles differ: ifenprodil slows responding while Ro 63-1908 improves response speed under high cognitive load, limiting direct interchangeability.

• [1] Higgins GA, Ballard TM, Enderlin M, Haman M, Kemp JA. Evaluation of the NR2B-selective NMDA receptor antagonist Ro 63-1908 on rodent behaviour: evidence for an involvement of NR2B NMDA receptors in response inhibition. Neuropharmacology. 2003 Mar;44(3):324-41. View Source
• [2] Higgins GA, Ballard TM, Enderlin M, Haman M, Kemp JA. Evaluation of the NR2B-selective NMDA receptor antagonist Ro 63-1908 on rodent behaviour: evidence for an involvement of NR2B NMDA receptors in response inhibition. Neuropharmacology. 2003 Mar;44(3):324-41. View Source
• [3] Higgins GA, Ballard TM, Enderlin M, Haman M, Kemp JA. Evidence for improved performance in cognitive tasks following selective NR2B NMDA receptor antagonist pre-treatment in the rat. Psychopharmacology (Berl). 2005 Apr;179(1):85-98. View Source

Ro 63-1908 Product-Specific Quantitative Differentiation Evidence

NR2B vs. NR2A Subunit Selectivity: >20,000-Fold Discrimination in Recombinant NMDA Receptors

Ro 63-1908 demonstrates exceptional discrimination between NR2B- and NR2A-containing NMDA receptors. In recombinant receptors expressed in Xenopus oocytes, Ro 63-1908 blocked NR1C+NR2B receptors with an IC50 of 0.003 μM, while NR1C+NR2A receptors were essentially unaffected with an IC50 of >100 μM, yielding greater than 20,000-fold selectivity [1]. This contrasts with non-selective NMDA antagonists like dizocilpine (MK-801), which do not discriminate between NMDA receptor subtypes, and even with other NR2B antagonists such as ifenprodil and eliprodil, which show substantially lower selectivity ratios and significant off-target interactions [2].

NR2B vs NR2A selectivity

Head-to-head

IC50: 0.003 μM (NR2B); >100 μM (NR2A)

Supports unambiguous NR2B attribution in target validation studies

Recombinant receptors in Xenopus oocytes; >20,000-fold discrimination

Evidence Dimension	IC50 for NR2B-containing vs. NR2A-containing NMDA receptors
Target Compound Data	NR1C+NR2B: IC50 = 0.003 μM; NR1C+NR2A: IC50 >100 μM
Comparator Or Baseline	Dizocilpine (MK-801): non-selective across NMDA receptor subtypes; Ifenprodil: lower selectivity ratio with α1-adrenergic off-target activity
Quantified Difference	>20,000-fold selectivity for NR2B over NR2A
Conditions	Recombinant NMDA receptors expressed in Xenopus oocytes (NR1C+NR2B or NR1C+NR2A subunits)

Why This Matters

This degree of subunit selectivity enables unambiguous attribution of functional effects to NR2B-containing NMDA receptors, a critical requirement for target validation studies and for avoiding confounding effects mediated by NR2A or other NMDA receptor subtypes.

• [1] Gill R, Alanine A, Bourson A, Buttelmann B, Fischer G, Heitz MP, Kew JN, Levet-Trafit B, Lorez HP, Malherbe P, Miss MT, Mutel V, Pinard E, Roever S, Schmitt M, Trube G, Wybrecht R, Wyler R, Kemp JA. Pharmacological characterization of Ro 63-1908 (1-[2-(4-hydroxy-phenoxy)-ethyl]-4-(4-methyl-benzyl)-piperidin-4-ol), a novel subtype-selective N-methyl-D-aspartate antagonist. J Pharmacol Exp Ther. 2002 Sep;302(3):940-8. View Source
• [2] Higgins GA, Ballard TM, Enderlin M, Haman M, Kemp JA. Evaluation of the NR2B-selective NMDA receptor antagonist Ro 63-1908 on rodent behaviour: evidence for an involvement of NR2B NMDA receptors in response inhibition. Neuropharmacology. 2003 Mar;44(3):324-41. View Source

High-Affinity Binding to NR2B-Containing NMDA Receptors: IC50 of 10 nM in Forebrain Membranes

Using ³H-Ro 25-6981 to selectively label NR2B subunit-containing receptors in adult rat forebrain, Ro 63-1908 inhibited binding with a single high-affinity component and an IC50 of 10 nM (0.01 μM) [1]. In contrast, when using ³H-dizocilpine (³H-MK-801) to label all NMDA receptors, Ro 63-1908 exhibited biphasic inhibition with IC50 values of 0.002 μM (2 nM) and 97 μM for high- and low-affinity sites, respectively [2]. This biphasic profile reflects the compound's selective targeting of the NR2B-containing subpopulation (high-affinity component) while sparing other NMDA receptor subtypes (low-affinity component).

Binding affinity

Reported

IC50: 10 nM (³H-Ro 25-6981); 2 nM high-affinity site

Supports robust target engagement without α1-adrenergic cross-reactivity

Rat forebrain membranes; biphasic inhibition vs. ³H-MK-801

Evidence Dimension	Binding affinity at NR2B-containing NMDA receptors
Target Compound Data	IC50 = 10 nM against ³H-Ro 25-6981 binding; IC50 = 2 nM for high-affinity component against ³H-MK-801
Comparator Or Baseline	Ifenprodil: Ki values reported in literature range from 10-100 nM at NR2B receptors but with significant α1-adrenergic binding
Quantified Difference	Single-digit nanomolar affinity for NR2B sites without α1-adrenergic cross-reactivity
Conditions	Adult rat forebrain membrane preparations; ³H-Ro 25-6981 and ³H-dizocilpine radioligand binding assays

Why This Matters

The single-digit nanomolar affinity ensures robust target engagement at low concentrations in vitro and in vivo, while the clean selectivity profile eliminates the need to control for α1-adrenergic-mediated effects that confound experiments with earlier NR2B antagonists.

• [1] Gill R, Alanine A, Bourson A, Buttelmann B, Fischer G, Heitz MP, Kew JN, Levet-Trafit B, Lorez HP, Malherbe P, Miss MT, Mutel V, Pinard E, Roever S, Schmitt M, Trube G, Wybrecht R, Wyler R, Kemp JA. Pharmacological characterization of Ro 63-1908 (1-[2-(4-hydroxy-phenoxy)-ethyl]-4-(4-methyl-benzyl)-piperidin-4-ol), a novel subtype-selective N-methyl-D-aspartate antagonist. J Pharmacol Exp Ther. 2002 Sep;302(3):940-8. View Source
• [2] Gill R, Alanine A, Bourson A, Buttelmann B, Fischer G, Heitz MP, Kew JN, Levet-Trafit B, Lorez HP, Malherbe P, Miss MT, Mutel V, Pinard E, Roever S, Schmitt M, Trube G, Wybrecht R, Wyler R, Kemp JA. Pharmacological characterization of Ro 63-1908 (1-[2-(4-hydroxy-phenoxy)-ethyl]-4-(4-methyl-benzyl)-piperidin-4-ol), a novel subtype-selective N-methyl-D-aspartate antagonist. J Pharmacol Exp Ther. 2002 Sep;302(3):940-8. View Source

Behavioral Differentiation from Non-Selective NMDA Antagonists: Absence of PCP-Like Stereotypy and Attenuated Hyperlocomotion

In both rats and wild-type mice, Ro 63-1908 (1–30 mg/kg s.c.) produced a mild increase in motor activity of lesser magnitude than that elicited by dizocilpine (MK-801), and no signs of overt PCP-like stereotypy were observed at equivalent doses [1]. Prepulse inhibition (PPI) was also unaffected by Ro 63-1908 in wild-type animals [1]. In contrast, non-selective NMDA channel blockers such as dizocilpine robustly induce PCP-like stereotypy, hyperlocomotion, and PPI disruption at behaviorally active doses. Notably, in mice lacking the NR2A subunit, Ro 63-1908 (3–30 mg/kg) produced profound hyperactivity of similar magnitude to dizocilpine but few other PCP-like behaviors, confirming that the attenuated behavioral profile in wild-type animals is a direct consequence of NR2B-selective targeting rather than reduced intrinsic efficacy [1].

Behavioral selectivity

Head-to-head

No PCP-like stereotypy; mild hyperlocomotion vs. dizocilpine

Minimizes motor confounds in behavioral and cognitive readouts

Wild-type rats and mice; NR2A KO confirms NR2B-driven profile

Evidence Dimension	Induction of PCP-like stereotypy and magnitude of hyperlocomotion
Target Compound Data	No overt PCP-like stereotypy; mild increase in motor activity
Comparator Or Baseline	Dizocilpine (MK-801): pronounced PCP-like stereotypy and robust hyperlocomotion
Quantified Difference	Qualitative and quantitative reduction in adverse behavioral effects
Conditions	Spontaneous behavior assessment in rats and wild-type mice (dose range: Ro 63-1908 1–30 mg/kg s.c.; dizocilpine at behaviorally active doses)

Why This Matters

For in vivo studies requiring repeated dosing or behavioral assessment, the absence of PCP-like stereotypy and attenuated hyperlocomotion with Ro 63-1908 minimizes confounding motor effects that would otherwise obscure cognitive or affective behavioral readouts.

• [1] Higgins GA, Ballard TM, Enderlin M, Haman M, Kemp JA. Evaluation of the NR2B-selective NMDA receptor antagonist Ro 63-1908 on rodent behaviour: evidence for an involvement of NR2B NMDA receptors in response inhibition. Neuropharmacology. 2003 Mar;44(3):324-41. View Source

In Vivo Anticonvulsant Efficacy with Favorable Therapeutic Window: Full Anticonvulsant Effect Without Rotarod Impairment

Ro 63-1908 exhibited robust anticonvulsant activity in two distinct seizure models. Against sound-induced seizures in DBA/2 mice, Ro 63-1908 showed an ED50 of 4.5 mg/kg i.p. when administered 30 minutes prior to testing. Importantly, the dose required to produce a full anticonvulsant effect did not produce any deficit in the Rotarod test, indicating separation between efficacy and motor impairment [1]. Against NMDA-induced seizures, Ro 63-1908 demonstrated even greater potency with an ED50 of 2.31 mg/kg i.v. when administered 15 minutes before testing [1]. This favorable therapeutic window contrasts with non-selective NMDA antagonists, which typically produce motor impairment and ataxia at anticonvulsant doses.

Anticonvulsant window

Class-level

ED50 4.5 mg/kg i.p. (sound-induced); 2.31 mg/kg i.v. (NMDA-induced); no rotarod deficit

Reported separation between seizure protection and motor coordination endpoint

DBA/2 mice; non-selective antagonists typically impair motor function at active doses

Evidence Dimension	Anticonvulsant ED50 and separation from motor impairment
Target Compound Data	Sound-induced seizure ED50 = 4.5 mg/kg i.p.; NMDA-induced seizure ED50 = 2.31 mg/kg i.v.; no Rotarod deficit at full anticonvulsant dose
Comparator Or Baseline	Non-selective NMDA antagonists (e.g., dizocilpine, PCP): motor impairment typically occurs at or below anticonvulsant doses
Quantified Difference	Full anticonvulsant efficacy achieved without detectable motor coordination deficit
Conditions	Sound-induced seizure model in DBA/2 mice (i.p. administration, 30 min pretreatment); NMDA-induced seizure model (i.v. administration, 15 min pretreatment); Rotarod test for motor coordination

Why This Matters

The separation between anticonvulsant efficacy and motor side effects is a critical differentiator for in vivo epilepsy research, enabling assessment of seizure protection without the confounding influence of sedative or ataxic effects that plague non-selective NMDA antagonists.

• [1] Gill R, Alanine A, Bourson A, Buttelmann B, Fischer G, Heitz MP, Kew JN, Levet-Trafit B, Lorez HP, Malherbe P, Miss MT, Mutel V, Pinard E, Roever S, Schmitt M, Trube G, Wybrecht R, Wyler R, Kemp JA. Pharmacological characterization of Ro 63-1908 (1-[2-(4-hydroxy-phenoxy)-ethyl]-4-(4-methyl-benzyl)-piperidin-4-ol), a novel subtype-selective N-methyl-D-aspartate antagonist. J Pharmacol Exp Ther. 2002 Sep;302(3):940-8. View Source

Cognitive Performance Modulation: Divergent Effects Among NR2B Antagonists in 5-CSRT Attention Task

In the 5-choice serial reaction time task (5-CSRTT), Ro 63-1908 (1 mg/kg) increased premature responding but, under short inter-trial interval (ITI) conditions (3 seconds), it reliably improved performance in terms of both response speed and accuracy (percent correct) [1]. Direct comparative studies revealed distinct profiles among NR2B antagonists: while Ro 63-1908 and traxoprodil (1–10 mg/kg) both increased premature responding and response speed, ifenprodil (1–10 mg/kg) slowed response speed and increased omissions without affecting premature responding [1]. In a 250-trial protocol in aged rats, Ro 63-1908 (0.1–0.3 mg/kg) improved performance by increasing response speed and the number of rewards earned [1]. Additionally, in a delay discounting test of impulsive choice, both dizocilpine and Ro 63-1908 decreased impulsive choice (increased choice for the larger, delayed reward), while traxoprodil showed only a trend [2].

Cognitive performance

Head-to-head

Improved response speed and accuracy at short ITI; ifenprodil slowed responding

Distinct attentional signature under high cognitive load cannot be reproduced by ifenprodil

5-CSRTT in rats; aged rat model also benefited at 0.1–0.3 mg/kg

Evidence Dimension	Effects on attention, response speed, and impulsive responding in 5-CSRTT
Target Compound Data	Ro 63-1908 (1 mg/kg): increased premature responding, improved response speed and accuracy at short ITI (3 s); improved performance in aged rats at 0.1–0.3 mg/kg
Comparator Or Baseline	Ifenprodil (1–10 mg/kg): slowed response speed, increased omissions, no effect on premature responding; Traxoprodil (1–10 mg/kg): increased premature responding and response speed, improved DMTP accuracy; Dizocilpine: broad impairment
Quantified Difference	Ro 63-1908 improves attention under high-demand conditions (short ITI) whereas ifenprodil impairs responding; traxoprodil shares some but not all effects
Conditions	5-choice serial reaction time task (5-CSRTT) in rats; standard (5 s ITI), short (3 s ITI), and long (10 s ITI) test conditions; 250-trial protocol in aged rats; delay discounting test

Why This Matters

For researchers investigating the role of NR2B receptors in attention, cognitive flexibility, or impulsivity, the distinct behavioral signature of Ro 63-1908—particularly its ability to enhance performance under high cognitive load—cannot be reproduced by simply substituting ifenprodil or even other NR2B-selective antagonists, as each produces a unique behavioral fingerprint.

• [1] Higgins GA, Ballard TM, Enderlin M, Haman M, Kemp JA. Evidence for improved performance in cognitive tasks following selective NR2B NMDA receptor antagonist pre-treatment in the rat. Psychopharmacology (Berl). 2005 Apr;179(1):85-98. View Source
• [2] MacMillan C, Zeeb FD, Silenieks LB, Sevo J, Higgins GA, Thevarkunnel S. Enhanced attention and impulsive action following NMDA receptor GluN2B-selective antagonist pretreatment. [Details from OpenAIRE record]. View Source

In Vivo Neuroprotection with Defined Plasma Concentration-Effect Relationship: 39% Maximal Protection at 450 ng/mL

In a model of permanent focal ischemia, Ro 63-1908 produced a dose-related neuroprotective effect against cortical damage, with maximum protection of 39% observed at a plasma concentration of 450 ng/mL [1]. No adverse cardiovascular or CNS side effects were observed at this dosing level [1]. In vitro, Ro 63-1908 was neuroprotective against glutamate-induced toxicity (IC50 = 0.68 μM) and oxygen/glucose deprivation-induced toxicity (IC50 = 0.06 μM) [1]. The defined plasma concentration-effect relationship provides a benchmark for dose selection and exposure monitoring in preclinical neuroprotection studies.

Neuroprotection & PK-PD

Supporting evidence

39% maximal protection at 450 ng/mL plasma; IC50 0.68 μM (glutamate toxicity)

Supports dose selection and exposure monitoring in preclinical stroke models

Permanent focal ischemia; no cardiovascular/CNS effects at this exposure

Evidence Dimension	In vivo neuroprotective efficacy and plasma exposure relationship
Target Compound Data	Maximum protection of 39% against cortical damage at 450 ng/mL plasma concentration; no adverse cardiovascular or CNS effects
Comparator Or Baseline	Non-selective NMDA antagonists: similar or greater neuroprotection but with significant cardiovascular/CNS adverse effects at therapeutic plasma levels
Quantified Difference	Quantifiable neuroprotection (39%) achieved without adverse cardiovascular/CNS effects
Conditions	Permanent focal ischemia model; cortical damage assessment; plasma concentration measurement

Why This Matters

The availability of a defined plasma concentration (450 ng/mL) associated with maximal efficacy enables rational dose selection and pharmacokinetic-pharmacodynamic (PK-PD) modeling in preclinical stroke research, a practical advantage for experimental design and data interpretation.

• [1] Gill R, Alanine A, Bourson A, Buttelmann B, Fischer G, Heitz MP, Kew JN, Levet-Trafit B, Lorez HP, Malherbe P, Miss MT, Mutel V, Pinard E, Roever S, Schmitt M, Trube G, Wybrecht R, Wyler R, Kemp JA. Pharmacological characterization of Ro 63-1908 (1-[2-(4-hydroxy-phenoxy)-ethyl]-4-(4-methyl-benzyl)-piperidin-4-ol), a novel subtype-selective N-methyl-D-aspartate antagonist. J Pharmacol Exp Ther. 2002 Sep;302(3):940-8. View Source

Optimal Research and Industrial Applications for Ro 63-1908 Based on Quantified Differentiation

NR2B Subunit Target Validation in CNS Drug Discovery

Ro 63-1908 is the preferred tool compound for target validation studies requiring unambiguous attribution of functional effects to NR2B-containing NMDA receptors. With >20,000-fold selectivity for NR2B over NR2A in recombinant systems [1] and approximately 1000-fold selectivity over α1-adrenergic receptors [2], Ro 63-1908 eliminates the confounding off-target effects that complicate data interpretation with ifenprodil or eliprodil. Researchers can confidently attribute observed phenotypes—whether in electrophysiology, synaptic plasticity, or behavioral assays—specifically to NR2B antagonism, a critical requirement for target deconvolution and mechanism-of-action studies.

Behavioral Pharmacology of Attention, Impulsivity, and Cognitive Flexibility

The distinct behavioral signature of Ro 63-1908 in the 5-CSRTT—improved attention and response speed under high cognitive load (short ITI) without the response-slowing effects of ifenprodil [1]—makes it uniquely suited for investigating the role of NR2B receptors in attentional processes and impulse control. In aged rat models, Ro 63-1908 (0.1–0.3 mg/kg) improves performance metrics including response speed and reward earning [1], supporting its use in studies of age-related cognitive decline. The compound's differential effects compared to traxoprodil in Go-NoGo and delay discounting tasks [2] further position it as a critical comparator for dissecting heterogeneity within the NR2B antagonist class.

Preclinical Epilepsy Research Requiring Separation of Anticonvulsant Efficacy from Motor Impairment

Ro 63-1908's ability to achieve full anticonvulsant efficacy (sound-induced seizure ED50 = 4.5 mg/kg i.p.; NMDA-induced seizure ED50 = 2.31 mg/kg i.v.) without producing Rotarod impairment [1] addresses a fundamental limitation of non-selective NMDA antagonists in epilepsy research. Investigators studying NMDA receptor contributions to seizure generation, propagation, or pharmacoresistance can administer behaviorally effective doses of Ro 63-1908 without the confounding sedative, ataxic, or stereotypic effects that would otherwise obscure seizure-related behavioral endpoints or preclude repeated testing protocols.

Preclinical Stroke and Neuroprotection Studies with Defined PK-PD Benchmarks

For researchers conducting preclinical focal ischemia studies, Ro 63-1908 offers the practical advantage of a well-characterized plasma concentration-effect relationship. Maximum neuroprotection of 39% against cortical damage is achieved at a plasma concentration of 450 ng/mL, with no adverse cardiovascular or CNS side effects at this exposure level [1]. This PK-PD anchor point enables rational dose selection, facilitates cross-study comparisons, and supports translational modeling efforts. The compound is particularly valuable in studies where the neuroprotective contribution of selective NR2B blockade must be isolated from the broader (and often toxic) effects of pan-NMDA receptor inhibition.

Application

Selection Property

Validation Focus

NR2B target validation

NR2B-selective antagonism with minimal α1-adrenergic off-target profile

Attribution of functional effects to NR2B-containing receptors

Attention and cognitive flexibility research

Distinct behavioral signature improving performance under high cognitive load

5-CSRTT response speed and accuracy endpoints

Preclinical epilepsy research

Anticonvulsant response without motor coordination impairment

Seizure protection vs. motor endpoint separation

Preclinical stroke and neuroprotection studies

Defined plasma concentration-effect relationship

Neuroprotection endpoints and PK-PD modeling

• [1] Gill R, Alanine A, Bourson A, Buttelmann B, Fischer G, Heitz MP, Kew JN, Levet-Trafit B, Lorez HP, Malherbe P, Miss MT, Mutel V, Pinard E, Roever S, Schmitt M, Trube G, Wybrecht R, Wyler R, Kemp JA. Pharmacological characterization of Ro 63-1908 (1-[2-(4-hydroxy-phenoxy)-ethyl]-4-(4-methyl-benzyl)-piperidin-4-ol), a novel subtype-selective N-methyl-D-aspartate antagonist. J Pharmacol Exp Ther. 2002 Sep;302(3):940-8. View Source
• [2] Higgins GA, Ballard TM, Enderlin M, Haman M, Kemp JA. Evaluation of the NR2B-selective NMDA receptor antagonist Ro 63-1908 on rodent behaviour: evidence for an involvement of NR2B NMDA receptors in response inhibition. Neuropharmacology. 2003 Mar;44(3):324-41. View Source